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Compound of Interest

Compound Name: Tenovin-1

Cat. No.: B1683892

Audience: Researchers, scientists, and drug development professionals.
Introduction

Tenovin-1 is a cell-permeable small molecule that functions as a potent activator of the tumor
suppressor protein p53. It exerts its effects through the inhibition of the NAD+-dependent
protein deacetylating activities of Sirtuin-1 (SirT1) and Sirtuin-2 (SirT2).[1][2] This inhibition
prevents the MDM2-mediated ubiquitination and subsequent degradation of p53, leading to
p53 accumulation and the induction of apoptosis in p53-expressing tumor cells.[1][3]
Additionally, Tenovin-1 has been identified as an inhibitor of dihydroorotate dehydrogenase
(DHODH).[1][3] These application notes provide a detailed protocol for the preparation of a
Tenovin-1 stock solution using dimethyl sulfoxide (DMSO) as a solvent, along with guidelines
for its storage and use in cell-based assays.

Quantitative Data Summary

The following tables provide a summary of the key quantitative data for Tenovin-1.

Table 1: Chemical and Physical Properties of Tenovin-1
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Property Value Reference
Molecular Formula C20H23N302S [1]
Molecular Weight 369.48 g/mol [1]

CAS Number 380315-80-0 [1]
Appearance White to off-white solid

Solubility in DMSO Up to 250 mg/mL (676.62 mM)  [1]

Purity =>98% (HPLC) [4]

Table 2: Recommended Storage and Stability of Tenovin-1 Solutions

Storage .

Form Stability Reference
Temperature

Solid Powder -20°C Up to 3 years [1]

DMSO Stock Solution  -20°C Up to 1 month [1]

DMSO Stock Solution ~ -80°C Up to 1 year [1]

Note: To ensure the longevity of the stock solution, it is highly recommended to aliquot the
solution into single-use volumes to avoid repeated freeze-thaw cycles.[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Tenovin-1 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Tenovin-1 in DMSO.
Materials:
e Tenovin-1 powder (e.g., 298% purity)

¢ Anhydrous or fresh Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile filter tips

Safety Precautions:

Tenovin-1 is a bioactive compound. Handle with appropriate personal protective equipment
(PPE), including gloves, a lab coat, and safety glasses.

Work in a well-ventilated area or a chemical fume hood.

DMSO is a potent solvent and can facilitate the absorption of substances through the skin.
Handle with care.

Procedure:

Equilibration: Allow the vial of Tenovin-1 powder to equilibrate to room temperature before
opening to prevent condensation of moisture.

Weighing: Accurately weigh out 3.70 mg of Tenovin-1 powder using an analytical balance
and transfer it to a sterile microcentrifuge tube.

o Calculation: To prepare a 10 mM (0.010 mol/L) solution, the required mass is calculated as
follows:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

= Mass (mg) = 10 mmol/L x 0.001 L x 369.48 g/mol = 3.6948 mg = 3.70 mg for 1 mL.

Dissolution: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
Tenovin-1 powder.

Mixing: Cap the tube securely and vortex thoroughly until the powder is completely
dissolved. Gentle warming in a water bath (37°C) or brief sonication can be used to aid
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dissolution if precipitation is observed.[3][5]

» Aliquoting and Storage: Aliquot the 10 mM Tenovin-1 stock solution into smaller, single-use
volumes (e.g., 20-50 pL) in sterile cryovials. Store the aliquots at -80°C for long-term storage
(up to 1 year) or at -20°C for short-term storage (up to 1 month).[1]

Protocol 2: General Cell-Based Assay Using Tenovin-1

This protocol provides a general workflow for treating cultured cells with Tenovin-1 to assess
its biological activity.

Materials:

e Cultured cells of interest (e.g., MCF-7, HCT116)[1]
o Complete cell culture medium

e Tenovin-1 stock solution (10 mM in DMSO)

o Phosphate-buffered saline (PBS)

o Multi-well cell culture plates

o Reagents for the desired downstream analysis (e.g., MTT reagent for viability, Annexin V/PI
for apoptosis)

Procedure:

o Cell Seeding: Seed the cells in a multi-well plate at a density that will ensure they are in the
exponential growth phase at the time of treatment. Incubate overnight under standard
conditions (e.g., 37°C, 5% COz2).

o Preparation of Working Solution: On the day of treatment, thaw an aliquot of the 10 mM
Tenovin-1 stock solution. Prepare serial dilutions in complete cell culture medium to achieve
the desired final concentrations. A common working concentration for Tenovin-1 is 10 pM.[1]

[2]
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o Example Dilution for 10 pM: To prepare 1 mL of 10 uM working solution from a 10 mM
stock, add 1 pL of the stock solution to 999 pL of culture medium (a 1:1000 dilution).

e Vehicle Control: Prepare a vehicle control by diluting the DMSO to the same final
concentration as in the highest concentration of Tenovin-1 treatment (e.g., 0.1% DMSO).

o Cell Treatment: Remove the old medium from the cells and replace it with the medium
containing the various concentrations of Tenovin-1 or the vehicle control.

 Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours), depending on
the specific assay and cell type. A 48-hour treatment is often used for cell death assays.[2]

o Downstream Analysis: Following incubation, perform the desired analysis to assess the
effects of Tenovin-1. This may include:

o Cell Viability/Proliferation: MTT, WST-1, or CellTiter-Glo® assays.

o Apoptosis: Annexin V/Propidium lodide staining followed by flow cytometry, or caspase
activity assays.

o Protein Analysis: Western blotting to detect changes in p53, acetylated p53, or other target
proteins.

Mandatory Visualizations
Signaling Pathway of Tenovin-1 Action
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Caption: Tenovin-1 inhibits SIRT1/SIRT2, stabilizing p53 and promoting apoptosis.

Experimental Workflow for Cell-Based Assays
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Caption: Workflow for evaluating the biological effects of Tenovin-1 in cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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